![molecular formula C29H37NO6 B2860051 Ethyl 4-[[2-(2-cyclohexylacetyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate CAS No. 681155-11-3](/img/structure/B2860051.png)
Ethyl 4-[[2-(2-cyclohexylacetyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
Description
Ethyl 4-[[2-(2-cyclohexylacetyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate is a complex organic compound. It has a molecular formula of C29H37NO6 . This compound is an ester, which are frequently the source of flavors and aromas in many fruits and flowers .
Chemical Reactions Analysis
Esters, including this compound, can undergo a variety of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . Esters can also be converted to amides via an aminolysis reaction . They can undergo trans-esterification reactions to form different esters . Esters can also be reduced to form alcohols or aldehydes depending on the reducing agent .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Oprea1_510378: can be used as a starting material in the synthesis of diverse heterocyclic compounds. These compounds are crucial in medicinal chemistry due to their wide spectrum of biological activities, such as antimalarial, antimicrobial, antitumor, anticancer, antidepressant, antiviral, antidiabetic, anti-inflammatory, and anti-HIV properties .
Multicomponent Reactions
The compound’s structure allows it to participate in multicomponent reactions (MCRs), which are efficient methods for constructing complex molecules. MCRs involving Oprea1_510378 can lead to the rapid synthesis of bioactive heterocycles, complying with Green Chemistry principles .
Material Science Applications
Heterocyclic compounds derived from Oprea1_510378 may find applications in material science. Their unique properties can contribute to the development of new materials with specific functionalities .
Dyes and Pigments
The compound’s derivatives could be used in the synthesis of dyes and pigments. Due to the presence of multiple reactive sites, it can lead to the creation of compounds with desired color properties for industrial applications .
Agrochemistry
In agrochemistry, Oprea1_510378 and its heterocyclic derivatives can be used to develop new agrochemicals, such as pesticides or herbicides, offering potentially safer and more effective alternatives to existing products .
Catalysis
Oprea1_510378: may act as a ligand for catalysts in organic synthesis. Its complex structure can bind to metals and facilitate various catalytic reactions, which are essential in pharmaceutical and chemical manufacturing processes .
properties
IUPAC Name |
ethyl 4-[[2-(2-cyclohexylacetyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H37NO6/c1-4-35-29(32)21-10-12-23(13-11-21)36-19-25-24-18-27(34-3)26(33-2)17-22(24)14-15-30(25)28(31)16-20-8-6-5-7-9-20/h10-13,17-18,20,25H,4-9,14-16,19H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGPSBXZVCRQAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)CC4CCCCC4)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H37NO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[[2-(2-cyclohexylacetyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate | |
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